Cas no 1214342-16-1 (4-(3-Fluoro-5-methylphenyl)pyridine)

4-(3-Fluoro-5-methylphenyl)pyridine is a fluorinated pyridine derivative with a methyl-substituted phenyl ring, offering unique electronic and steric properties. Its structure combines a pyridine core with a 3-fluoro-5-methylphenyl substituent, enhancing its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom introduces electron-withdrawing effects, while the methyl group provides moderate steric hindrance, making it valuable for fine-tuning reactivity in cross-coupling reactions or as a ligand precursor. This compound’s balanced lipophilicity and stability under various conditions make it suitable for applications requiring precise molecular modifications. Its well-defined structure ensures reproducibility in research and industrial processes.

4-(3-Fluoro-5-methylphenyl)pyridine structure

1214342-16-1 structure

Product Name:4-(3-Fluoro-5-methylphenyl)pyridine

CAS No:1214342-16-1

MF:C₁₂H₁₀FN

MW:187.212906360626

CID:5009202

Update Time:2025-05-23

4-(3-Fluoro-5-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(3-fluoro-5-methylphenyl)pyridine
- 4-(3-Fluoro-5-methylphenyl)pyridine
- Inchi： 1S/C12H10FN/c1-9-6-11(8-12(13)7-9)10-2-4-14-5-3-10/h2-8H,1H3
- InChI Key： UBWZIKLITDHNAW-UHFFFAOYSA-N
- SMILES： FC1=CC(C)=CC(=C1)C1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 177
XLogP3: 2.9
Topological Polar Surface Area: 12.9

4-(3-Fluoro-5-methylphenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010003662-1g	4-(3-Fluoro-5-methylphenyl)pyridine	1214342-16-1	97%	1g	$1549.60	2023-09-04

4-(3-Fluoro-5-methylphenyl)pyridine Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(3-Fluoro-5-methylphenyl)pyridine

4-(3-Fluoro-5-Methylphenyl)Pyridine: A Comprehensive Overview

4-(3-Fluoro-5-Methylphenyl)Pyridine is a heterocyclic aromatic compound with the CAS number 1214342-16-1. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a pyridine ring fused with a fluorinated aromatic substituent, making it a versatile building block for various chemical reactions and molecular designs.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(3-Fluoro-5-Methylphenyl)Pyridine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling, to achieve high yields and excellent purity. These methods not only enhance the scalability of the synthesis but also pave the way for its integration into larger molecular frameworks.

The structural features of 4-(3-Fluoro-5-Methylphenyl)Pyridine make it an attractive candidate for drug discovery. The pyridine ring is known for its ability to form hydrogen bonds and participate in π-π interactions, which are critical for bioavailability and target binding. Additionally, the fluorinated substituent introduces electronic effects that can modulate the compound's pharmacokinetic properties, such as solubility and permeability.

Emerging studies have highlighted the potential of 4-(3-Fluoro-5-Methylphenyl)Pyridine as a lead compound in anti-cancer drug development. Preclinical experiments have demonstrated its ability to inhibit key enzymes involved in cell proliferation and apoptosis. Furthermore, its selectivity towards cancer cells over normal cells suggests a promising therapeutic index.

In the realm of materials science, 4-(3-Fluoro-5-Methylphenyl)Pyridine has shown promise as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties, including high electron mobility and photoluminescence efficiency, make it a valuable component in next-generation electronic devices.

Despite its potential, further research is required to fully exploit the capabilities of 4-(3-Fluoro-5-Methylphenyl)Pyridine. Ongoing studies are focused on optimizing its synthesis, investigating its biological activity in vivo, and exploring its applications in emerging technologies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into practical applications.